molecular formula C19H32N2O B4045358 2-[ethyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol

2-[ethyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol

Cat. No.: B4045358
M. Wt: 304.5 g/mol
InChI Key: LBLUBTPEEZOCSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[ethyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol is a useful research compound. Its molecular formula is C19H32N2O and its molecular weight is 304.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 304.251463648 g/mol and the complexity rating of the compound is 289. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ethanol in Renewable Energy and Environmental Science

Renewable Energy Sources : Ethanol, a well-known alcohol, plays a significant role in renewable energy sources. The review by G. Swati et al. (2013) discusses the utilization of Parthenium hysterophorus, a plant material, for the bioconversion into ethanol. This research underlines ethanol's importance in the context of alternative energy sources, focusing on optimized processes for ethanol production from lignocellulosic materials, which could be relevant in the broader scope of research related to ethyl compounds (G. Swati et al., 2013).

Environmental Impact of Ethanol : The fate and transport of ethanol in groundwater contaminated by gasohol were reviewed by S. Powers et al. (2001). This research addresses the environmental implications of using ethanol as a gasoline component, including the cosolvent effects on BTEX compounds and the inhibition of biodegradation, which could indirectly relate to the environmental and biological pathways of related ethyl compounds (S. Powers et al., 2001).

Ethanol's Role in Biological Systems

Biochemical and Pharmacological Effects : Ethanol's interactions with the central nervous system and its effects on neurotransmitters were reviewed, highlighting its modulation of ligand-gated ion channels and implications for understanding ethanol's broader biochemical and physiological roles (Oliver Mf, 2002). This area of research is crucial for understanding the pharmacological and toxicological aspects of ethanol and potentially related compounds.

Metabolic Pathways and Health Implications : The review by C. Lieber (1999) on the microsomal ethanol-oxidizing system (MEOS) discusses ethanol metabolism's physiological and pathological roles, including its impact on liver function and the metabolism of other substances. This research is relevant for understanding the metabolic pathways of ethanol and its health implications, which may provide insights into the metabolism and effects of similar ethyl compounds (C. Lieber, 1999).

Properties

IUPAC Name

2-[ethyl-[[1-[2-(2-methylphenyl)ethyl]piperidin-4-yl]methyl]amino]ethanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H32N2O/c1-3-20(14-15-22)16-18-8-11-21(12-9-18)13-10-19-7-5-4-6-17(19)2/h4-7,18,22H,3,8-16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LBLUBTPEEZOCSS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CCO)CC1CCN(CC1)CCC2=CC=CC=C2C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H32N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

304.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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2-[ethyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol
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2-[ethyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol
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2-[ethyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol
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2-[ethyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol
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2-[ethyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol
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2-[ethyl({1-[2-(2-methylphenyl)ethyl]-4-piperidinyl}methyl)amino]ethanol

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